Cas no 88721-09-9 (Adynerin gentiobioside)

• Product Name: Adynerin gentiobioside
• CAS No: 88721-09-9
• MF: C₄₂H₆₄O₁₇
• MW: 840.947375297546
• CID: 837769
• PubChem ID: 91886678
• Update Time: 2025-07-10

Adynerin gentiobioside Chemical and Physical Properties

Names and Identifiers

• Card-20(22)-enolide, 8,14-epoxy-3-[(O-b-D-glucopyranosyl-(1?6)-O-b-D-glucopyranosyl-(1? 4)-2,6-dideoxy-3-O-methyl-b-D-lyxo-hexopyranosyl)oxy]-, (3b,5b)-
• Adynerigenin β-neritrioside
• (8S,9S,10R,13S,14S,17S)-17-[(2S)-2-Hydroxy-4-(trimethylsilyl)-2-b utanyl]-10,13-dimethyl-2,3,4,7,8,9,10,11,12,13,14,15,16,17-tetrad ecahydro-1H-cyclopenta[a]phenanthren-3-ol (non-preferred name)
• ADYNERIGENIN BETA-NERITRIOSIDE
• Card-20(22)-enolide,8,14-epoxy-3-[(O-b-D-glucopyranosyl-(1?6)-O-b-D-glucopyranosyl-(1?4)-2,6-dideoxy-3-O-methyl-b-D-lyxo-hexopyranosyl)oxy]-, (3b,5b)-
• [ "" ]
• Adynerin gentiobioside
• 8,14-Epoxy-1H-cyclopenta[a]phenanthrene, card-20(22)-enolide deriv. (ZCI)
• 8,14-Epoxy-1H-cyclopenta[a]phenanthrene, card-20(22)-enolide deriv
• FS-9238
• AKOS040761313
• AKOS032948231
• 88721-09-9
• 3-[(1S,3R,6R,7R,10R,11S,14S,16R)-14-[(2R,4R,5S,6R)-4-methoxy-6-methyl-5-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]oxan-2-yl]oxyoxan-2-yl]oxy-7,11-dimethyl-2-oxapentacyclo[8.8.0.01,3.03,7.011,16]octadecan-6-yl]-2H-furan-5-one

• Inchi： 1S/C42H64O17/c1-19-36(58-38-35(50)33(48)31(46)26(57-38)18-53-37-34(49)32(47)30(45)25(16-43)56-37)24(51-4)15-29(54-19)55-22-6-9-39(2)21(14-22)5-11-41-27(39)8-10-40(3)23(7-12-42(40,41)59-41)20-13-28(44)52-17-20/h13,19,21-27,29-38,43,45-50H,5-12,14-18H2,1-4H3/t19-,21-,22+,23-,24-,25-,26-,27-,29+,30-,31-,32+,33+,34-,35-,36+,37-,38+,39+,40-,41+,42-/m1/s1
• InChI Key： FHDXJOXIIORNFS-HRQGBTQPSA-N
• SMILES： C[C@@]12[C@@H](C3=CC(=O)OC3)CC[C@]31O[C@@]13CC[C@@H]3C[C@H](CC[C@]3(C)[C@H]1CC2)O[C@@H]1O[C@H](C)[C@H](O[C@H]2[C@H](O)[C@@H](O)[C@H](O)[C@@H](CO[C@H]3[C@H](O)[C@@H](O)[C@H](O)[C@@H](CO)O3)O2)[C@H](OC)C1

Computed Properties

• Exact Mass: 840.41400
• Monoisotopic Mass: 840.41435057 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 59
• Rotatable Bond Count: 10
• Complexity: 1600
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 18
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 245
• Molecular Weight: 840.9

Experimental Properties

• Color/Form: Powder
• Density: 1.5±0.1 g/cm3
• PSA: 245.05000
• LogP: -0.05170

Adynerin gentiobioside Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cardenolide glycosides and derivatives

Additional information on Adynerin gentiobioside

Research Brief on Adynerin Gentiobioside (CAS: 88721-09-9): Recent Advances and Applications

Adynerin gentiobioside (CAS: 88721-09-9) is a bioactive compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This glycoside, derived from natural sources, has shown promising pharmacological properties, including anti-inflammatory, antioxidant, and potential anticancer activities. Recent studies have focused on elucidating its molecular mechanisms, optimizing its synthesis, and exploring its therapeutic applications. This research brief aims to provide a comprehensive overview of the latest findings related to Adynerin gentiobioside, highlighting its potential as a novel therapeutic agent.

One of the key areas of recent research has been the investigation of Adynerin gentiobioside's mechanism of action. A 2023 study published in the Journal of Natural Products demonstrated that this compound exerts its anti-inflammatory effects by inhibiting the NF-κB signaling pathway, a critical regulator of inflammatory responses. The study utilized in vitro models of human macrophages and in vivo models of acute inflammation, providing robust evidence for its potential use in treating inflammatory diseases. Additionally, the compound's antioxidant properties were attributed to its ability to scavenge reactive oxygen species (ROS) and upregulate endogenous antioxidant enzymes.

Another significant advancement has been the development of synthetic routes for Adynerin gentiobioside. Traditionally isolated from plant sources, the compound's limited natural availability has prompted researchers to explore chemical synthesis. A recent paper in Organic Letters (2024) described a novel enzymatic glycosylation strategy that significantly improved the yield and purity of Adynerin gentiobioside. This breakthrough not only facilitates large-scale production but also opens avenues for structural modifications to enhance its bioactivity and pharmacokinetic properties.

In the realm of oncology, Adynerin gentiobioside has shown potential as an adjunct therapy. A preclinical study published in Cancer Research (2024) reported that the compound sensitizes certain cancer cell lines to conventional chemotherapeutic agents by modulating the expression of drug efflux pumps. This finding suggests that Adynerin gentiobioside could be used to overcome multidrug resistance, a major challenge in cancer treatment. Further studies are underway to validate these results in animal models and to identify the specific molecular targets involved.

Despite these promising developments, challenges remain in the clinical translation of Adynerin gentiobioside. Pharmacokinetic studies have revealed that the compound has low oral bioavailability, necessitating the development of novel delivery systems. Recent efforts have explored nanoparticle-based formulations to enhance its absorption and stability. A 2024 study in the International Journal of Pharmaceutics demonstrated that liposomal encapsulation of Adynerin gentiobioside improved its plasma half-life and tissue distribution in rodent models.

In conclusion, Adynerin gentiobioside (CAS: 88721-09-9) represents a promising candidate for further drug development. Its multifaceted pharmacological activities, coupled with recent advancements in synthesis and formulation, underscore its potential in treating a range of diseases. Future research should focus on clinical trials to evaluate its safety and efficacy in humans, as well as on elucidating its structure-activity relationships to optimize its therapeutic profile. The continued exploration of this compound holds great promise for the fields of chemical biology and medicine.